N-Acetyldopamine
Overview
Description
Synthesis Analysis
The synthesis of N-Acetyldopamine has been described through various methods. One notable approach is a two-step chemical synthesis that provides a sufficient quantity for further study. This synthetic method allows for the exploration of NADA's antitumor activity in experimental leukemias in mice, showcasing its potential biomedical applications (Wick & Mui, 1981).
Molecular Structure Analysis
The molecular structure of NADA has been elucidated through the isolation of its derivatives from natural sources, such as the insect Aspongopus chinensis. Compounds like aspongdopamines A and B, which are composed of N-acetyldopamine and adenine, highlight the complex structural diversity of NADA derivatives and their significance in biological systems (Ding et al., 2020).
Chemical Reactions and Properties
NADA undergoes various chemical reactions, particularly during the sclerotization process. It can react with amino acids like histidine, forming adducts that are essential for the hardening of the insect exoskeleton. These reactions are facilitated by enzymes like phenoloxidase, which catalyze the oxidation of NADA to its quinone form, a key intermediate in sclerotization (Xu et al., 1996).
Physical Properties Analysis
The physical properties of NADA and its derivatives, such as solubility, crystallinity, and thermal stability, are influenced by their molecular structure and functional groups. These properties are crucial for their biological functions and for potential applications in materials science and biomedicine. However, specific studies focusing on the physical properties of NADA were not identified in the available literature.
Chemical Properties Analysis
The chemical properties of NADA, including its reactivity and stability, play a vital role in its biological functions. Its ability to undergo oxidation and to form complex adducts with amino acids and other molecules is fundamental to the processes of sclerotization and melanization in insects. Additionally, the synthesis of NADA derivatives demonstrates its versatility as a chemical building block for the development of pharmacologically active compounds (Andersen, Jacobsen, & Roepstorff, 1980).
Scientific Research Applications
Application 1: Anti-Oxidant and Anti-Inflammatory Assay
- Scientific Field : Pharmacology and Traditional Chinese Medicine .
- Summary of the Application : N-acetyldopamine oligomers found in Cicadae Periostracum (CP), a traditional Chinese medicinal herb, have been studied for their anti-oxidant and anti-inflammatory activities .
- Methods of Application : The quality and bioactivity of non-washed CP (CP-NW), post-molting-washed CP (CP-WAT), and pre-molting-washed CP (CP-WBT) were comparatively investigated . The quality of these CP samples was evaluated in terms of the UPLC-QTOF-MS/MS-based chemical profiling and semi-quantification of 39 N-acetyldopamine oligomers .
- Results or Outcomes : It was found that, compared with CP-NW, both CP-WBT and CP-WAT had significantly lower contents of ash and heavy metals . Moreover, compared with CP-WAT, CP-WBT contained lower levels of total ash, acid-insoluble ash, and heavy metals and higher contents of N-acetyldopamine oligomers and amino acids . It also had enhanced anti-oxidant and anti-inflammatory activities .
Application 2: COX-1 and COX-2 Inhibitory Activities
- Scientific Field : Biochemistry and Pharmacology .
- Summary of the Application : N-acetyldopamine dimers from the dung beetle Catharsius molossus have been identified and studied for their COX-1 and COX-2 inhibitory activities .
- Methods of Application : The structures of the new compounds were identified by comprehensive spectroscopic evidences .
- Results or Outcomes : Compound 4 was found to have inhibitory effects towards COX-1 and COX-2 .
Application 3: Hardening of Insect Exoskeletons
- Scientific Field : Entomology .
- Summary of the Application : N-Acetyldopamine plays a crucial role in the hardening of the exoskeletons of all insects .
- Methods of Application : This application is a natural biological process observed in insects .
- Results or Outcomes : The hardening of insect exoskeletons is a critical aspect of their survival and adaptation .
Application 4: Anti-Inflammatory Activities
- Scientific Field : Pharmacology .
- Summary of the Application : N-acetyldopamine dimers from Cicadae Periostracum (CP) have been found to have anti-inflammatory activities .
- Methods of Application : The anti-inflammatory bioactivity of N-acetyldopamine dimers involves suppressing the expression of the inflammatory mediators iNOs and COX-2, including cytokines, via the NF-κB signaling pathway in LPS-induced macrophages .
- Results or Outcomes : It was reported that N-acetyldopamine dimers from CP had anti-inflammatory activities .
Application 5: COX-1 and COX-2 Inhibitory Activities
- Scientific Field : Biochemistry and Pharmacology .
- Summary of the Application : N-acetyldopamine dimers from the dung beetle Catharsius molossus have been identified and studied for their COX-1 and COX-2 inhibitory activities .
- Methods of Application : The structures of the new compounds were identified by comprehensive spectroscopic evidences .
- Results or Outcomes : Compound 4 was found to have inhibitory effects towards COX-1 and COX-2 .
Application 6: Defense Systems of Insects
- Scientific Field : Entomology .
- Summary of the Application : Insects and other arthropods utilize the melanogenic process as a key component of their defense systems .
- Methods of Application : This application is a natural biological process observed in insects .
- Results or Outcomes : Many marine organisms utilize dopyl peptides and proteins as bonding materials to adhere to various substrata .
Application 4: Anti-Inflammatory Activities
- Scientific Field : Pharmacology .
- Summary of the Application : N-acetyldopamine dimers from Cicadae Periostracum (CP) have been found to have anti-inflammatory activities .
- Methods of Application : The anti-inflammatory bioactivity of N-acetyldopamine dimers involves suppressing the expression of the inflammatory mediators iNOs and COX-2, including cytokines, via the NF-κB signaling pathway in LPS-induced macrophages .
- Results or Outcomes : It was reported that N-acetyldopamine dimers from CP had anti-inflammatory activities .
Application 5: COX-1 and COX-2 Inhibitory Activities
- Scientific Field : Biochemistry and Pharmacology .
- Summary of the Application : N-acetyldopamine dimers from the dung beetle Catharsius molossus have been identified and studied for their COX-1 and COX-2 inhibitory activities .
- Methods of Application : The structures of the new compounds were identified by comprehensive spectroscopic evidences .
- Results or Outcomes : Compound 4 was found to have inhibitory effects towards COX-1 and COX-2 .
Application 6: Defense Systems of Insects
- Scientific Field : Entomology .
- Summary of the Application : Insects and other arthropods utilize the melanogenic process as a key component of their defense systems .
- Methods of Application : This application is a natural biological process observed in insects .
- Results or Outcomes : Many marine organisms utilize dopyl peptides and proteins as bonding materials to adhere to various substrata .
Safety And Hazards
Future Directions
Five new racemic N-acetyldopamine (NADA) trimers, asponchimides A−E, were isolated from Aspongopus chinensis, a prominent traditional Chinese medicinal insect employed for alleviating pain, treating indigestion, and addressing kidney ailments . This contribution adds new facets to the chemistry and biological activity of insect-derived nonpeptide .
properties
IUPAC Name |
N-[2-(3,4-dihydroxyphenyl)ethyl]acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c1-7(12)11-5-4-8-2-3-9(13)10(14)6-8/h2-3,6,13-14H,4-5H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFSAJYZMIPNPHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCC1=CC(=C(C=C1)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70179656 | |
Record name | N-Acetyldopamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70179656 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Acetyldopamine | |
CAS RN |
2494-12-4 | |
Record name | N-Acetyldopamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2494-12-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-Acetyldopamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002494124 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2494-12-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=314644 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | N-Acetyldopamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70179656 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(3,4-dihydroxyphenethyl)acetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | N-Acetyldopamine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AYU97G37EM | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | N-Acetyldopamine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0041943 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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